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Compound of Interest

Compound Name: Bromofumaric acid

CAS No.: 644-80-4

Cat. No.: B1361242

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
Bromofumaric acid (trans-isomer) is a critical intermediate in the synthesis of bioactive

scaffolds and halogenated dicarboxylic acid derivatives. Its primary impurity is Bromomaleic

acid (the cis-isomer), formed during bromination or via light-induced isomerization.

Separating these isomers presents a specific chromatographic challenge:

Extreme Polarity: Both compounds are highly polar dicarboxylic acids.

Acidity (Low pKa): The electron-withdrawing bromine atom significantly lowers the pKa

compared to non-halogenated fumaric acid.

Bromofumaric Acid:[1][2][3][4] pKa₁ ≈ 1.46, pKa₂ ≈ 3.57

Bromomaleic Acid:[1][2][3][4][5] pKa₁ ≈ 1.45, pKa₂ ≈ 4.62
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Phase Collapse Risk: To retain these polar analytes on Reversed-Phase (RP) columns,

highly aqueous mobile phases are required, which causes "dewetting" or phase collapse in

traditional C18 columns.[6]

This guide compares the performance of Traditional C18 chemistries against Polar-Embedded

C18 and Mixed-Mode alternatives, recommending a robust protocol for routine analysis.

Comparative Analysis of Stationary Phases
The following table summarizes the performance characteristics of three distinct column

chemistries for separating Bromofumaric and Bromomaleic acid.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Expert Insight: Why Polar-Embedded C18 Wins
While Mixed-Mode columns offer the highest theoretical resolution, they require complex buffer

optimization and long equilibration times. Polar-Embedded C18 (e.g., Waters Atlantis T3,

Agilent Polaris C18-A) provides the best balance. The embedded polar group (e.g., carbamate,

amide) allows water to wet the pores even at 100% aqueous conditions, ensuring consistent

interaction with the highly polar bromofumaric acid molecules.

Recommended Experimental Protocol
This protocol utilizes a Polar-Embedded C18 column to ensure retention of the early-eluting

cis-isomer (Bromomaleic) while maintaining sharp peak shapes for the trans-isomer

(Bromofumaric).
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Reagents & Equipment[5][7][8][10]
Column: Polar-Embedded C18 (4.6 x 150 mm, 3 µm or 5 µm).[6] Examples: Atlantis T3,

Polaris C18-A.

Mobile Phase A: 0.1% Phosphoric Acid (

) in Water (pH ~2.0).

Mobile Phase B: Acetonitrile (HPLC Grade).

Detector: UV/Vis or PDA at 214 nm (Carboxyl absorption).

Flow Rate: 1.0 mL/min.[7][8]

Temperature: 30°C.

Gradient Methodology
Due to the low pKa (~1.46), the acids will be partially ionized even at pH 2.0. We rely on the

"Shape Selectivity" of the column to separate the planar trans-isomer from the non-planar cis-

isomer.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Expected Results (System Suitability)
Elution Order:
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Bromomaleic Acid (Cis): Elutes first. The cis configuration creates a "kinked," non-planar

structure with a higher dipole moment and lower hydrophobic surface area.

Bromofumaric Acid (Trans): Elutes second. The planar trans structure allows better

intercalation with the C18 ligands.

Resolution (

): > 2.0

Tailing Factor (

): < 1.3[3]

Visualizing the Workflow & Mechanism
Diagram 1: Analytical Decision Tree
This flow illustrates the logic for selecting the correct method based on analyte properties.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision logic prioritizing Polar-Embedded phases to prevent dewetting when

retaining highly polar brominated acids.

Diagram 2: Separation Mechanism (Shape Selectivity)
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This diagram explains why the isomers separate, focusing on the steric interaction with the

stationary phase.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: The planar trans-isomer interacts more strongly with the stationary phase ligands,

resulting in longer retention compared to the kinked cis-isomer.

Troubleshooting & Optimization (E-E-A-T)
Issue: Retention Time Drift

Cause: If using a standard C18 column with <5% organic solvent, the hydrophobic chains

may collapse (dewet), reducing surface area.

Fix: Switch to a Polar-Embedded column (e.g., Waters Atlantis T3) or a "PAQ" compatible

column. Alternatively, ensure at least 3-5% organic modifier is always present, though this

may reduce retention of the cis-isomer.

Issue: Peak Tailing

Cause: Secondary interactions between the carboxyl groups and residual silanols on the

silica support.

Fix: Ensure the mobile phase pH is low (pH 2.0-2.5) to suppress silanol ionization. If tailing

persists, increase buffer concentration to 25-50 mM or use a column with "End-capping"
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optimized for acids.

Issue: Co-elution of Fumaric Acid (Non-brominated)

Context: Fumaric acid is a common starting material.

Resolution: Bromination increases hydrophobicity. Bromofumaric acid will elute after

Fumaric acid on a C18 phase. Ensure the gradient extends long enough to clear the

brominated species if you are looking for the starting material, or vice versa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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